4-(Azidomethyl)-2,2-bis(trifluoromethyl)-1,3-dioxolane

• CAS No.: 51125-51-0
• Molecular Formula: C6H5F6N3O2
• Molecular Weight: 265.11 g/mol
• IUPAC Name: 4-(azidomethyl)-2,2-bis(trifluoromethyl)-1,3-dioxolane
• InChI: InChI=1S/C6H5F6N3O2/c7-5(8,9)4(6(10,11)12)16-2-3(17-4)1-14-15-13/h3H,1-2H2
• InChI Key: AOAGIQWVNVCYIA-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC(O1)(C(F)(F)F)C(F)(F)F)CN=[N+]=[N-]

Description

4-(Azidomethyl)-2,2-bis(trifluoromethyl)-1,3-dioxolane is a useful research compound. Its molecular formula is C6H5F6N3O2 and its molecular weight is 265.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A sample of 14.00 grams of 2,2-bis(trifluoromethyl)-4-tosyloxymethyl-1,3-dioxolane (m.p. 58°-60° C.) is dissolved in 40 ml of dimethylformamide and 4.85 grams NaN3 is added. The mixture is stirred magnetically at 140°-149° C. for 3.5 hours. The product is diluted with benzene and filtered. The filtrate is washed thoroughly with water, vacuum-stripped and distilled. The product, 2,2-bis(trifluoromethyl)-4-azidomethyl-1,3-dioxolane, has a boiling point of 78° C./20 mm Hg and a refractive index of 1.37447 at 20° C. Analysis Found: (In Percent) C, 26.95; H, 1.73; N, 16.06. Calculated for C6H5F6N3O2 (M.W. 265.1): C, 27.18; H, 1.90; N, 15.84.